N-(3-acetylphenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C21H19N5O3/c1-3-18-23-24-20-21(29)25(16-9-4-5-10-17(16)26(18)20)12-19(28)22-15-8-6-7-14(11-15)13(2)27/h4-11H,3,12H2,1-2H3,(H,22,28)
• InChI Key: LCYRSPQLIKLZPD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

N-(3-acetylphenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O3 and its molecular weight is 389.415. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetylphenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetylphenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Positive Inotropic Activity

Triazoloquinoxaline derivatives have been synthesized and evaluated for their positive inotropic effects. These compounds show significant promise in modulating heart muscle contractions, potentially offering new therapeutic strategies for heart failure. Notably, derivatives like N-(1-(3-chlorophenyl)-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(4-cinnamylpiperazin-1-yl)acetamide have demonstrated enhanced stroke volume in isolated rabbit heart preparations, surpassing the efficacy of standard drugs such as milrinone (Wu et al., 2012).

Antidepressant Potential

Certain 4-amino[1,2,4]triazolo[4,3-a]quinoxalines have been identified as potential rapid-onset antidepressants. These compounds exhibit significant reductions in immobility in Porsolt's behavioral despair model in rats upon acute administration. Their action is attributed to binding affinity for adenosine A1 and A2 receptors, indicating a novel approach for antidepressant therapy (Sarges et al., 1990).

Antiallergic Properties

The exploration of 1,2,4-triazolo[4,3-a]quinoxaline derivatives has also uncovered compounds with notable antiallergic effects. These compounds have been tested as inhibitors of antigen-induced release of histamine and IgE-mediated passive cutaneous anaphylaxis, showcasing their potential as antiallergic agents. This suggests the utility of triazoloquinoxaline derivatives in developing treatments for allergic reactions (Loev et al., 1985).

Anticonvulsant Activity

Research into triazoloquinoxaline derivatives has also highlighted their potential as anticonvulsant agents. Compounds synthesized from this class have shown efficacy in models of epilepsy, suggesting their utility in the treatment of seizure disorders. The evaluation of these compounds through various models of induced convulsions has identified several with promising anticonvulsant activities, paving the way for new therapeutic options for epilepsy management (Alswah et al., 2013).